A Predictive Guide to the Spectroscopic Data of 4-Iodo-2-methylbenzoyl Chloride
A Predictive Guide to the Spectroscopic Data of 4-Iodo-2-methylbenzoyl Chloride
This technical guide provides a detailed predictive analysis of the spectroscopic data (NMR, IR, and MS) for 4-Iodo-2-methylbenzoyl chloride. As a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials, a thorough understanding of its spectral characteristics is crucial for researchers and drug development professionals. Due to the limited availability of published experimental spectra for this specific compound, this guide leverages established principles of spectroscopy and comparative data from analogous structures to provide a robust and scientifically grounded prediction of its spectral properties.
Introduction to 4-Iodo-2-methylbenzoyl Chloride
4-Iodo-2-methylbenzoyl chloride (CAS No. 1261777-06-3) is a trifunctional aromatic compound containing a benzoyl chloride, an iodo, and a methyl group.[1] This unique combination of functional groups makes it a versatile building block. The acyl chloride moiety is highly reactive towards nucleophiles, enabling the formation of esters, amides, and ketones. The iodo group provides a site for cross-coupling reactions, such as Suzuki or Sonogashira couplings, allowing for the introduction of further complexity. The methyl group can influence the steric and electronic properties of the molecule and its derivatives.
Given its potential utility, a comprehensive understanding of its analytical data is paramount for reaction monitoring, quality control, and structural elucidation of its products. This guide will provide a detailed, predictive interpretation of its ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data.
Predicted ¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-Iodo-2-methylbenzoyl chloride is predicted to show distinct signals for the aromatic protons and the methyl protons. The chemical shifts are influenced by the electron-withdrawing nature of the acyl chloride and the iodine atom, and the electron-donating nature of the methyl group. The predicted chemical shifts are based on the analysis of related compounds such as 4-iodotoluene and 2-methylbenzoyl chloride.[2][3]
Predicted ¹H NMR Data (in CDCl₃, at 400 MHz):
| Chemical Shift (δ) ppm | Multiplicity | Integration | Assignment |
| ~ 7.95 | d | 1H | H-6 |
| ~ 7.70 | dd | 1H | H-5 |
| ~ 7.30 | d | 1H | H-3 |
| ~ 2.50 | s | 3H | -CH₃ |
Causality of Predicted Chemical Shifts and Multiplicities:
-
H-6: This proton is ortho to the electron-withdrawing acyl chloride group, which will deshield it significantly, placing its signal the furthest downfield. It will appear as a doublet due to coupling with H-5.
-
H-5: This proton is meta to the acyl chloride and ortho to the iodine atom. It will be deshielded by both, but to a lesser extent than H-6. It will appear as a doublet of doublets due to coupling with H-6 and H-3.
-
H-3: This proton is ortho to the methyl group and meta to the acyl chloride. The electron-donating methyl group will shield this proton, shifting its signal upfield compared to the other aromatic protons. It will appear as a doublet due to coupling with H-5.
-
-CH₃: The methyl protons are attached to the aromatic ring and will appear as a singlet in the typical range for aryl methyl groups.
Predicted ¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the carbon framework of 4-Iodo-2-methylbenzoyl chloride. The chemical shifts are predicted based on the known effects of the substituents on the benzene ring, with data from 4-iodotoluene and 2-methylbenzoyl chloride serving as a reference.[3][4]
Predicted ¹³C NMR Data (in CDCl₃, at 100 MHz):
| Chemical Shift (δ) ppm | Assignment |
| ~ 168 | C=O |
| ~ 142 | C-2 |
| ~ 139 | C-4 |
| ~ 135 | C-6 |
| ~ 131 | C-5 |
| ~ 128 | C-1 |
| ~ 95 | C-3 |
| ~ 22 | -CH₃ |
Rationale for Predicted Chemical Shifts:
-
C=O: The carbonyl carbon of the acyl chloride will appear at a characteristic downfield shift.
-
C-2 & C-4: The carbons bearing the methyl and iodo groups will have their chemical shifts influenced by these substituents. The carbon attached to iodine (C-4) is expected to be significantly shielded.
-
Aromatic Carbons: The remaining aromatic carbons will have distinct chemical shifts based on their position relative to the three substituents.
-
-CH₃: The methyl carbon will appear at a typical upfield chemical shift.
Predicted Infrared (IR) Spectroscopy
The IR spectrum of 4-Iodo-2-methylbenzoyl chloride will be dominated by a strong absorption from the carbonyl group of the acyl chloride. Other characteristic bands will correspond to the various bonds within the molecule. Acyl chlorides are known to have a C=O stretching frequency at a higher wavenumber compared to other carbonyl compounds.[5][6]
Predicted IR Absorption Bands:
| Frequency (cm⁻¹) | Intensity | Assignment |
| ~ 3100-3000 | Medium | Aromatic C-H Stretch |
| ~ 2950-2850 | Medium | Aliphatic C-H Stretch |
| ~ 1770 | Strong | C=O Stretch (Acyl Chloride) |
| ~ 1600, 1480 | Medium-Strong | Aromatic C=C Stretch |
| ~ 850-800 | Strong | C-Cl Stretch |
| ~ 600-500 | Medium | C-I Stretch |
Interpretation of Key Vibrational Modes:
-
C=O Stretch: The most prominent peak in the spectrum, expected around 1770 cm⁻¹, is characteristic of an aromatic acyl chloride.[6] The high frequency is due to the electron-withdrawing effect of the chlorine atom.
-
C-H Stretches: Aromatic C-H stretches appear above 3000 cm⁻¹, while the methyl C-H stretches will be just below 3000 cm⁻¹.
-
C=C Stretches: Aromatic ring vibrations will give rise to absorptions in the 1600-1480 cm⁻¹ region.
-
C-Cl and C-I Stretches: The stretches for the carbon-halogen bonds are expected in the fingerprint region at lower wavenumbers.
Predicted Mass Spectrometry (MS)
The mass spectrum of 4-Iodo-2-methylbenzoyl chloride will provide information about its molecular weight and fragmentation pattern. The molecular ion peak is expected to be observed, and its isotopic pattern will be influenced by the presence of chlorine. The fragmentation is likely to proceed through the loss of the chlorine atom and the carbonyl group. A common fragment in the mass spectra of benzoyl derivatives is the benzoyl cation (m/z 105), which in this case would be a methyl-iodobenzoyl cation.[7]
Predicted Mass Spectrometry Data:
| m/z | Predicted Fragment |
| 280/282 | [M]⁺ (Molecular Ion) |
| 245 | [M - Cl]⁺ |
| 217 | [M - Cl - CO]⁺ |
| 90 | [C₇H₆]⁺ |
Proposed Fragmentation Pathway:
Caption: Predicted mass fragmentation pathway of 4-Iodo-2-methylbenzoyl chloride.
-
Molecular Ion ([M]⁺): The molecule has a nominal mass of 280 amu. The presence of chlorine will result in an M+2 peak with an intensity of about one-third of the M peak, corresponding to the ³⁷Cl isotope.
-
Loss of Chlorine ([M - Cl]⁺): The initial fragmentation is predicted to be the loss of the chlorine radical to form a stable acylium ion at m/z 245.
-
Loss of Carbon Monoxide ([M - Cl - CO]⁺): The acylium ion can then lose a molecule of carbon monoxide to give a methyl-iodophenyl cation at m/z 217.
-
Further Fragmentation: Subsequent loss of an iodine radical would lead to a fragment at m/z 90.
Experimental Protocols
For researchers aiming to acquire experimental data for 4-Iodo-2-methylbenzoyl chloride or similar compounds, the following standard protocols are recommended.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in an NMR tube.
-
Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.
-
¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. Use standard parameters for pulse width, acquisition time, and relaxation delay.
-
¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time and a greater number of scans will be necessary due to the lower natural abundance of ¹³C.
-
Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).
Infrared (IR) Spectroscopy:
-
Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is recommended. Place a small amount of the solid directly on the ATR crystal. Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk.
-
Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.
-
Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.
-
Data Analysis: Identify the characteristic absorption bands and compare them with known functional group frequencies.
Mass Spectrometry (MS):
-
Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or by using a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS) for separation prior to analysis.
-
Ionization: Use Electron Ionization (EI) at 70 eV to induce fragmentation.
-
Mass Analysis: Use a quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer to separate the ions based on their mass-to-charge ratio.
-
Data Interpretation: Analyze the resulting mass spectrum to identify the molecular ion and major fragment ions.
Conclusion
This technical guide presents a comprehensive, predictive analysis of the NMR, IR, and MS spectroscopic data for 4-Iodo-2-methylbenzoyl chloride. By leveraging data from structurally similar compounds and fundamental spectroscopic principles, this guide offers a reliable framework for scientists to identify and characterize this important synthetic intermediate. The provided protocols also serve as a practical resource for obtaining experimental data. As with any predictive analysis, experimental verification is recommended for definitive structural confirmation.
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